Cas no 409107-64-8 (methyl 1,1-dioxo-1lambda6,2-thiazolidine-3-carboxylate)

• Product Name: methyl 1,1-dioxo-1lambda6,2-thiazolidine-3-carboxylate
• CAS No: 409107-64-8
• MF: C₅H₉NO₄S
• MW: 179.19426035881
• MDL: MFCD27950520
• CID: 2634039
• PubChem ID: 11240805
• Update Time: 2025-04-21

methyl 1,1-dioxo-1lambda6,2-thiazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1,1-dioxo-1lambda6,2-thiazolidine-3-carboxylate
• SCHEMBL1764799
• UETBQZUGBOZWRA-UHFFFAOYSA-N
• 1,1-dioxo-1lambda6-isothiazolidine-3-carboxylic acid methyl ester
• E88178
• EN300-256785
• Methyl isothiazolidine-3-carboxylate 1,1-dioxide
• 1,1-dioxo-isothiazolidine-3-carboxylic acid methyl ester
• Methyl 1,1-dioxo-1,2-thiazolidine-3-carboxylate
• Methylisothiazolidine-3-carboxylate1,1-dioxide
• Methyl isothiazolidine-3-carboxylate 1,1-dioxide, AldrichCPR
• 3-(Methoxycarbonyl)isothiazolidine 1,1-dioxide
• 409107-64-8
• JRA10764
• 851-126-5
• Methyl 1,1-dioxo-1?6,2-thiazolidine-3-carboxylate

• MDL： MFCD27950520
• Inchi： 1S/C5H9NO4S/c1-10-5(7)4-2-3-11(8,9)6-4/h4,6H,2-3H2,1H3
• InChI Key： UETBQZUGBOZWRA-UHFFFAOYSA-N
• SMILES： S1(CCC(C(=O)OC)N1)(=O)=O

Computed Properties

• Exact Mass: 179.02522894g/mol
• Monoisotopic Mass: 179.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 288.0±50.0 °C at 760 mmHg
• Flash Point: 128.0±30.1 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

methyl 1,1-dioxo-1lambda6,2-thiazolidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives